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A Chinese patent (CN107318865A) specifically claims a pesticidal composition composed of Furametpyr

and Captan. The key details from this patent are summarized below [1].

Table 1: Patent Information for Furametpyr and Captan Combination

Aspect Details

Patent Title The composition pesticide of captan and furametpyr compounding

Key Finding The mixture of Furametpyr and Captan exhibits a synergistic effect, meaning the
combined efficacy is greater than the sum of their individual effects.

Target
Diseases

Sheath blight (Rhizoctonia solani) on rice. The patent also suggests potential use
against other diseases like Sclerotinia sclerotiorum and Botrytis cinerea.

Formulation
Types

The composition can be formulated as water dispersible granules, suspending
agents, wettable powders, and others.

Reported
Efficacy

The combined composition provides "obvious" synergistic activity, with specific test
results against rice sheath blight provided (see Table 2).

Table 2: Experimental Efficacy Data Against Rice Sheath Blight [1]
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Furametpyr : Captan Ratio Efficacy (%)

1:50 77.41

1:40 78.95

1:30 79.66

1:20 81.25

1:10 82.76

1:5 84.23

1:3 85.11

1:2 85.96

1:1 86.79

2:1 87.18

3:1 87.50

5:1 87.84

10:1 88.14

15:1 88.33

20:1 88.46

25:1 88.52

30:1 88.49

Research Context for Fungicide Synergy
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The Furametpyr-Captan combination fits into a broader research and development strategy in agriculture.

The following diagram illustrates the logical pathway that leads to the investigation of such synergistic

mixtures.

Problem: Fungicide Resistance

High-Risk Single-Site Fungicides
(e.g., Qo Inhibitors)

Target-Site Mutation
(e.g., G143A in cytochrome b)

Loss of Efficacy & Crop Loss

Solution Strategy: Combination Fungicides

Combine High-Risk & Low-Risk Agents

Multiple Sites of Action

Outcome: Delayed Resistance & Improved Control

Click to download full resolution via product page
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The rationale for developing combination fungicides, as shown above, is to combat resistance. Many modern

fungicides are "single-site" inhibitors, which are highly specific but carry a high risk of pathogens

developing resistance, often through a single mutation [2] [3]. Combining a high-risk fungicide with a

partner that has a different mode of action creates a multi-site attack that is harder for the pathogen to

overcome [2].

Common Synergistic Partners in Patents: While direct comparative data for Furametpyr/Captan versus

others is limited, patents reveal several other fungicides are commonly used in synergistic pairs, which can

serve as reference points for researchers [4] [5]. These often involve mixing a single-site fungicide (like

Furametpyr) with a multi-site contact fungicide (like Captan) or another single-site fungicide with a

different molecular target.

Experimental Protocol for Synergy Testing

For researchers looking to validate or compare synergistic combinations, the standard methodology involves

in vitro bioassays and data analysis using established models. The general workflow is as follows.

1. Pathogen & Compound Prep Grow target pathogen
(e.g., Rhizoctonia solani) 2. In Vitro Bioassay

Treat growth medium with:
- Compound A alone
- Compound B alone

- A+B mixtures
- Untreated control

3. Data Collection Calculate growth inhibition (%) 4. Synergy Analysis Compare observed vs. expected inhibition
using Colby's method or Wadley's model

Prepare compound stock solutions
and serial dilutions

Measure mycelial growth inhibition
after incubation period

Click to download full resolution via product page

Key Steps Explained:

Pathogen and Compound Preparation: Pure cultures of the target pathogen (e.g., Rhizoctonia
solani) are grown. Technical-grade fungicides are dissolved in appropriate solvents (e.g., acetone or

DMSO) and diluted to a series of concentrations [1].
In Vitro Bioassay: A common method is the poison food technique. The fungicide solutions are

mixed with molten potato dextrose agar (PDA) in petri dishes. Mycelial plugs from the pathogen
culture are then placed in the center of the treated agar plates.

Data Collection: After a set incubation period (e.g., 2-3 days at a controlled temperature), the
diameter of the fungal mycelium is measured. The percentage of growth inhibition is calculated for

each treatment compared to the untreated control [1].
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Synergy Analysis: The Colby method is frequently used to determine synergy [6]. It calculates the

expected inhibition (E) of a mixture if the effects were merely additive:
E (%) = X + Y - (X × Y)/100
Where X and Y are the percentage inhibition of Furametpyr and Captan applied alone,
respectively.

If the observed inhibition (O) is greater than the expected (E), the combination is
considered synergistic.

Future Research Directions

The field is moving towards more sophisticated methods for screening potential synergies. In silico

approaches, such as molecular docking simulations and machine learning (Quantitative Structure-Activity

Relationship, QSAR), are now being used to predict how different fungicides might bind to wild-type and

mutated target sites (like cytochrome b), helping to rationally select the most promising combinations for

laboratory testing before costly field trials [2] [3].
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captan-synergistic-combination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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